4-phenyl-5,6,7,8-tetrahydro-1(2H)-phthalazinone

• IUPAC Name: 4-phenyl-5,6,7,8-tetrahydro-2H-phthalazin-1-one
• InChI: InChI=1S/C14H14N2O/c17-14-12-9-5-4-8-11(12)13(15-16-14)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,16,17)
• InChI Key: HGXKVNRBKJMVLX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NNC2=O)C3=CC=CC=C3
• Molecular Formula: C14H14N2O
• DSSTOX Substance ID: DTXSID30424210
• Molecular Weight: 226.27 g/mol
• CAS RN: 154810-22-7

Description

4-phenyl-5,6,7,8-tetrahydro-1(2H)-phthalazinone, also known as THP, is a heterocyclic compound that has been extensively studied for its potential use in medicinal chemistry. THP is a bicyclic lactam that contains a phthalazine ring system, which has been shown to exhibit a range of biological activities. In

Scientific Research Applications

PDE4 Inhibition

4-Phenyl-5,6,7,8-tetrahydro-1(2H)-phthalazinone derivatives have been studied for their inhibitory activity towards cAMP-specific phosphodiesterase (PDE4). This research is significant due to the potential therapeutic applications of PDE4 inhibitors in various conditions, including inflammatory and respiratory diseases. A study by Van der Mey et al. (2001) focused on synthesizing a series of 4-aryl-substituted cis-4a,5,8,8a-tetra- and cis-4a,5,6,7,8,8a-hexahydro-2H-phthalazin-1-ones with high PDE4 inhibitory activity. They investigated structure-activity relationships by introducing various substituents to the 4-phenyl ring, finding that the tetrahydrophthalazin-1-ones generally showed more potency than the hexahydro counterparts (Van der Mey et al., 2001).

Thermostable Rigid-Rod Networks

Yu et al. (2012) demonstrated the use of phthalazinone rigid-rod networks in creating materials with excellent thermostability. They utilized an unsymmetrical phthalonitrile-functional phthalazinone to prepare these networks, which displayed superior thermal properties and thermo-oxidative stabilities. This study opens avenues for the development of materials with high thermostability for industrial applications (Yu et al., 2012).

Potential Antimicrobial and Antihypertensive Applications

Research has also explored the biological activities of phthalazinone derivatives. For example, Bedair et al. (1987) synthesized various 4-benzyl-1(2H) phthalazinone derivatives, which exhibited pronounced antimicrobial activities. This research points towards potential applications of these compounds in developing new antimicrobial agents (Bedair et al., 1987). Additionally, Demirayak et al. (2004) synthesized phthalazinone derivatives with potential antihypertensive activities, indicating their possible use in cardiovascular drug development (Demirayak et al., 2004).

Synthesis and Characterization of Polymers

Phthalazinone derivatives are also utilized in the synthesis of novel polymers. Berard et al. (1994) reported on polymers from 4-(4-hydroxyphenyl)phthalazin-1-one, demonstrating their potential in creating high molecular weight linear polymers with significant thermostability. This research contributes to the development of new materials with desirable thermal and mechanical properties (Berard et al., 1994).